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Compound of Interest

[2-(4-Fluorophenyl)ethyl](pentan-
Compound Name:

3-yl)amine
CAS No.: 1019551-61-1
Cat. No.: B1460430

Get Quote

Executive Summary & Chemical Profile[1]

2-(4-Fluorophenyl)ethylamine (4-FPEA) is a critical fluorinated building block used in the
synthesis of tyrosine kinase inhibitors, antipsychotics, and other bioactive phenethylamines.

Crucial Distinction for Researchers: At standard temperature and pressure (STP), the free base
of 4-FPEAis a liquid. Therefore, "solubility” data for the free base refers to its miscibility with
organic solvents. True solid-liquid solubility data applies only to its salt forms (e.qg.,
Hydrochloride, Hydroiodide), which are the preferred forms for purification and storage due to

enhanced stability and crystallinity.

Chemical Identity
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Property Data

IUPAC Name 2-(4-fluorophenyl)ethanamine

CAS Number 1583-88-6 (Free Base) | 459-19-8 (HCI Salt)
Molecular Weight 139.17 g/mol (Free Base)

Physical State (STP) Colorless to pale yellow liquid

Boiling Point 50-52 °C at 0.15 mmHg (High vacuum required)
Density ~1.061 g/mL at 25 °C

Solubility & Miscibility Data
A. Free Base Miscibility (Liquid-Liquid Equilibrium)

The free base is a lipophilic amine. Its miscibility profile is governed by the hydrophobic
fluorophenyl tail and the polar primary amine head.
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Solvent Class Solvent Miscibility Application Note

Forms alkaline
solution (pH > 10).
) ) Not suitable for
Protic Polar Water Slightly Soluble
homogenous phase
reactions without

surfactant.

Ideal for reaction
. Methanol, Ethanol, o
Protic Polar PA Miscible solvents; can be used
for salt formation.

Used for nucleophilic
. DMSO, DMF, - o .
Aprotic Polar o Miscible substitution reactions
Acetonitrile
(SnAr).

) Excellent for
_ Dichloromethane o _ ,
Chlorinated Miscible extraction from basic
(DCM), Chloroform
aqueous layers.

) Common solvents for
THF, Diethyl Ether, o o )
Ethers Miscible lithiation or Grignard
MTBE )
reactions.

Toluene is preferred
for azeotropic drying;
Hydrocarbons Toluene, Hexane Miscible Hexane may phase
separate at very low
temperatures (-78°C).

B. Salt Solubility (Solid-Liquid Equilibrium)

For purification, the liquid amine is typically converted to its Hydrochloride (HCI) or Hydroiodide
(HI) salt. The solubility of these salts is the critical parameter for recrystallization.

General Solubility Trends for 4-FPEA Hydrochloride (CAS 459-19-8):
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Solubility @ Suitability for

Solvent Solubility @ 25°C . o
Boiling Recrystallization

Poor (Loss of yield).
Water High (>100 mg/mL) Very High Use only if "salting
out" with NaCl.

Good. Often requires
] an anti-solvent
Ethanol (Abs) Moderate High
(Ether/Hexane) to

induce vyield.

Excellent. Classic
Isopropanol (IPA) Low-Moderate High solvent for amine HCI

recrystallization.

Anti-Solvent. Used to
Ethyl Acetate Very Low Low crash out salts from

alcoholic solutions.

Anti-Solvent. Used to
_ wash filter cakes to
Diethyl Ether Insoluble Insoluble ]
remove organic

impurities.

Application Note: Purification Strategy
The "Salt-Break-Extract" Protocol

Since the free base is a high-boiling liquid, distillation can be difficult and may lead to thermal
degradation. The industry-standard purification method is the Salt-Break-Extract cycle.

» Salt Formation: Dissolve crude liquid amine in a solvent (e.g., IPA or Ethanol). Add acid (HCI
in dioxane or gas) to precipitate the solid salt.

« Filtration & Washing: Filter the solid.[1] Impurities remain in the mother liquor. Wash with
non-polar anti-solvent (Ether/Hexane).

e Recrystallization (Optional): If purity is <98%, recrystallize the salt using IPA/Ethanol.
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e Free Basing ("Breaking" the salt): Suspend pure salt in DCM/Water. Adjust aqueous pH to
>12 with NaOH. The pure amine partitions into DCM.

e |solation: Dry DCM layer (MgSO4), filter, and evaporate to yield ultra-pure liquid amine.

Detailed Protocol: Gravimetric Solubility
Determination

If precise thermodynamic solubility data is required for Process Analytical Technology (PAT) or
crystallization design (DoE), follow this protocol. This method is self-validating via mass
balance.

Scope
Determination of saturation solubility (

) of 4-FPEA Hydrochloride in organic solvents at specific temperatures.

Materials

e Solute: 4-(Fluorophenyl)ethylamine Hydrochloride (dried, purity >99%).
e Solvents: HPLC grade (Ethanol, IPA, Toluene).

o Equipment: Temperature-controlled shaker/bath, 0.45 um PTFE syringe filters, analytical
balance (x0.01 mg).

Procedure

e Supersaturation: Add excess solid solute to 5 mL of solvent in a sealed scintillation vial.
Ensure solid persists at the bottom.

o Equilibration: Agitate at the target temperature (e.g., 25°C) for 24 hours.

o Validation: Stop agitation for 1 hour. If solid dissolves completely, add more solid and
repeat.

e Sampling:
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o Pre-heat/cool a syringe and filter to the bath temperature (prevents precipitation during
sampling).

o Withdraw 2 mL of supernatant through the 0.45 um filter.[2]
o Gravimetric Analysis:
o Weigh an empty, dry evaporation dish (

)-

o Dispense exactly 1.00 mL of filtrate into the dish. Weigh immediately (
).
o Evaporate solvent (vacuum oven at 50°C for 4 hours).

o Weigh the dry residue (

o Calculation:

Visualization of Workflows
Diagram 1: Purification & Solubility Logic Flow

This diagram illustrates the decision matrix for purifying the compound based on its physical
state and solubility properties.
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Caption: Decision tree for the purification of 4-FPEA, highlighting the transition from liquid free
base to solid salt for effective solubility-based purification.

Diagram 2: Gravimetric Solubility Protocol

A step-by-step visualization of the experimental protocol described in Section 4.

1. Preparation
Excess Solid + Solvent

2. Equilibration 3. Sampling T 4 Weigh Wet 5. Evaporation 6. Weigh D
24h @ Temp T Filter (0.45um) @ Temp T o, (Mass of Solution) Vacuum Oven ass of Solute

Click to download full resolution via product page
Caption: Workflow for the gravimetric determination of saturation solubility for amine salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1460430/docs#solubility-profile-purification-protocols-
for-2-4-fluorophenyl-ethylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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